Cas no 61322-23-4 (1,2,4-Triazine-3,5(2H,4H)-dione, 6-amino-2-(phenylmethyl)-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 6-amino-2-(phenylmethyl)-
• CAS No: 61322-23-4
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 484126
• PubChem ID: 12301182
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 6-amino-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 6-amino-2-(phenylmethyl)-
• 6-amino-2-benzyl-1,2,4-triazine-3,5-dione
• DTXSID10486457
• CTK2E2471
• 61322-23-4

• Inchi： 1S/C10H10N4O2/c11-8-9(15)12-10(16)14(13-8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,13)(H,12,15,16)
• InChI Key： YECQENOURUIGDF-UHFFFAOYSA-N
• SMILES： O=C1NC(C(N)=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.0805
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 87.79